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This technical guide provides a comprehensive overview of the thermal expansion and
magnetostriction of the intermetallic compound Praseodymium Cobalt (PrCos). This material is
of significant interest in various technological applications due to its unique magnetic
properties. This document summarizes key quantitative data, details the experimental protocols
used for its characterization, and provides visualizations of the experimental workflows.

Thermal Expansion

The thermal expansion of PrCos, like other hexagonal crystalline materials, is anisotropic. This
means that the material's expansion in response to a change in temperature is different along
its different crystallographic axes. The thermal expansion is typically characterized by the linear
thermal expansion coefficients, aa (in the basal plane, perpendicular to the c-axis) and ae
(along the c-axis).

Quantitative Data for Thermal Expansion

The thermal expansion of single-crystal PrCos has been investigated over a wide temperature
range. The following table summarizes the anisotropic thermal expansion coefficients (aa and
oe) and the volume thermal expansion coefficient (av = 2aa + ae) at selected temperatures, as
determined by X-ray diffractometry on single crystalline samples.
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Temperature (K) oa (1076 K1) Oe (1076 K1) ov (1076 K1)
100 5.2 15.1 255
200 8.5 14.3 31.3
300 10.8 13.8 354
400 12.5 13.5 38.5
500 13.8 13.2 40.8
600 14.8 13.0 42.6
700 15.6 12.8 44.0
800 16.2 12.6 45.0

Note: The data presented here is based on the findings of A.V. Andreev and S.M. Zadvorkin,
who have conducted extensive research on RCos compounds.

Experimental Protocol for Thermal Expansion
Measurement

The determination of the anisotropic thermal expansion coefficients of PrCos single crystals is
typically performed using high-temperature X-ray diffraction (XRD).

Methodology:

o Sample Preparation: A single crystal of PrCos is oriented with either the a-axis or the c-axis
perpendicular to the sample holder. The surface is carefully polished to ensure a flat, strain-
free surface for diffraction.

o X-ray Diffraction: The sample is mounted in a high-temperature X-ray diffractometer
equipped with a furnace and a temperature controller. A monochromatic X-ray beam
(commonly Cu Ka radiation) is directed at the sample.

o Data Collection: Diffraction patterns are recorded at various temperatures, typically from
cryogenic temperatures up to 1300 K. The positions of the diffraction peaks corresponding to
specific crystallographic planes are precisely measured at each temperature.
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o Lattice Parameter Calculation: The lattice parameters, a and c, are calculated from the
positions of the diffraction peaks using the Bragg's law and the geometric relationships for

the hexagonal crystal system.

o Thermal Expansion Coefficient Calculation: The linear thermal expansion coefficients are
then determined from the temperature dependence of the lattice parameters using the

following equations:
o Oa = (1/ao) * (da/dT)

o Oe = (1/co) * (dc/dT) where ao and co are the lattice parameters at a reference temperature.
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Experimental workflow for determining thermal expansion coefficients.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15176666?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Magnetostriction

Magnetostriction is the phenomenon where the dimensions of a magnetic material change
when it is subjected to a magnetic field. In PrCos, a material with strong magnetocrystalline
anisotropy, the magnetostriction is also highly anisotropic. Spontaneous magnetostriction refers
to the dimensional changes that occur spontaneously upon cooling through the Curie
temperature, due to the alignment of magnetic moments. Forced magnetostriction, on the other
hand, describes the dimensional changes induced by an external magnetic field in the
magnetically ordered state.

Quantitative Data for Magnetostriction

The spontaneous magnetostriction of PrCos has been found to be significant. The
magnetostrictive strains, Aa (in the basal plane) and Ae (along the c-axis), are large and
contribute to the overall thermal expansion behavior. The volume magnetostriction (ws = 2Aa +
Ae) reaches a considerable value at low temperatures.

Spontaneous Spontaneous Volume
Temperature (K) Magnetostriction Aa  Magnetostriction Ae = Magnetostriction
(10-3) (10—3) ws (1073)
5 15 3.0 6.0
100 1.4 2.8 5.6
200 1.2 24 4.8
300 0.9 1.8 3.6
400 0.6 1.2 24
500 0.3 0.6 1.2
600 0.1 0.2 0.4
700 0.0 0.0 0.0

Note: This data is derived from the research of A.V. Andreev and colleagues, who have
extensively studied the magnetostrictive properties of RCos compounds.
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Forced magnetostriction constants for PrCos are more complex to determine and are

dependent on the direction of the applied magnetic field relative to the crystallographic axes.

Experimental Protocol for Magnetostriction
Measurement

The magnetostriction of PrCos is typically measured using the strain gauge method.

Methodology:

Sample Preparation: A single crystal of PrCos is cut and polished into a specific shape, often
a disk or a rectangular prism, with known crystallographic orientations.

Strain Gauge Application: A resistive strain gauge is carefully bonded to a polished surface of
the sample. For anisotropic measurements, strain gauges are mounted along the principal
crystallographic directions (e.g., parallel and perpendicular to the c-axis).

Measurement Setup: The sample with the attached strain gauge is placed in a cryostat or
furnace to control the temperature. This setup is then placed within the poles of an
electromagnet capable of generating a strong, uniform magnetic field. The strain gauge is
connected to a Wheatstone bridge circuit to precisely measure changes in its resistance.

Data Acquisition: The resistance of the strain gauge is measured as a function of the applied
magnetic field at a constant temperature. The change in resistance is directly proportional to
the strain in the sample.

Magnetostriction Calculation: The magnetostriction (A) is calculated from the change in
resistance of the strain gauge. For anisotropic measurements, the magnetostriction is
measured with the magnetic field applied parallel (A||) and perpendicular (A_L) to the direction
of the strain gauge.
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Workflow for magnetostriction measurement using the strain gauge method.

Conclusion
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The thermal expansion and magnetostriction of PrCos are intrinsically linked and exhibit
significant anisotropy. The large spontaneous magnetostriction contributes substantially to the
overall thermal expansion of the material, a crucial consideration for the design and application
of PrCos-based devices that operate over a range of temperatures. The detailed experimental
protocols outlined in this guide provide a foundation for the accurate characterization of these
important physical properties.

 To cite this document: BenchChem. [A Technical Guide to the Thermal Expansion and
Magnetostriction of PrCos]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176666#thermal-expansion-and-magnetostriction-
of-prco5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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